Cas no 954236-13-6 (Benzene,4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)-)

• Product Name: Benzene,4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)-
• CAS No: 954236-13-6
• MF: C₈H₄BrF₅O
• MW: 291.01277923584
• CID: 802648
• PubChem ID: 45158716
• Update Time: 2025-04-19

Benzene,4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)-
• 4-bromo-1-(difluoromethoxy)-2-(trifluoromethyl)benzene
• 4-BROMO-1-DIFLUOROMETHOXY-2-TRIFLUOROMETHYL-BENZENE
• DTXSID80669674
• CS-0190528
• MFCD11036076
• E90385
• HMDJQWJMAUEHFV-UHFFFAOYSA-N
• 954236-13-6
• AKOS015995509

• Inchi： 1S/C8H4BrF5O/c9-4-1-2-6(15-7(10)11)5(3-4)8(12,13)14/h1-3,7H
• InChI Key： HMDJQWJMAUEHFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)OC(F)F

Computed Properties

• Exact Mass: 289.93700
• Monoisotopic Mass: 289.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.668
• Boiling Point: 217 ºC
• Flash Point: 104 ºC
• PSA: 9.23000
• LogP: 4.06930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes